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Compound of Interest

Compound Name: INO5042

Cat. No.: B1663274 Get Quote

This document provides crucial safety and logistical information for the handling and disposal

of INO-5042, a preclinical venoconstrictor agent. The following procedural guidance is intended

for researchers, scientists, and drug development professionals to ensure safe laboratory

practices and proper experimental conduct.

Immediate Safety Information
A specific Safety Data Sheet (SDS) for INO-5042 is not publicly available. Therefore, it must be

handled with the caution required for a research chemical with an incomplete toxicological

profile. The following guidelines are based on standard laboratory safety protocols for

investigational compounds.

Personal Protective Equipment (PPE):
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Equipment Specification Purpose

Gloves
Nitrile or other chemically

resistant material
To prevent skin contact.

Eye Protection
Safety glasses with side

shields or goggles
To protect eyes from splashes.

Lab Coat Standard laboratory coat
To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area. A

fume hood is recommended for

handling powders or creating

concentrated solutions.

To prevent inhalation of

aerosols or fine particles.

Emergency Procedures:

Exposure Route Immediate Action

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek medical

attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Handling and Storage
Handling: Handle INO-5042 in a designated area, preferably within a chemical fume hood, to

minimize inhalation exposure. Avoid creating dust or aerosols.
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Storage: Store in a tightly sealed, clearly labeled container in a cool, dry, and well-ventilated

place. Keep away from incompatible materials (strong oxidizing agents are a general

consideration for organic compounds).

Disposal Plan
Dispose of INO-5042 and any contaminated materials as hazardous chemical waste. Follow all

local, state, and federal regulations for hazardous waste disposal. Do not dispose of down the

drain or in regular trash.

Experimental Protocols and Data
INO-5042 has been investigated for its effects on venous insufficiency and neurogenic

inflammation.[1]

Preclinical Efficacy Data:[1]

Animal Model Treatment Dosage Effect

Conscious Hamster

(Histamine-induced

venule dilation)

Intravenous (i.v.) 0.028-28 mcg/kg

Significantly inhibited

the increase in venule

diameter.

Oral (p.o.) 0.01-50 mg/kg

Significantly inhibited

the increase in venule

diameter.

Rat (Neurogenic

inflammation)
Intravenous (i.v.) 0.028-2800 ng/kg

Dose-dependent

inhibition of edema

(ED50 = 0.28 ng/kg).

Oral (p.o.) 0.5-5 mg/kg

Dose-dependent

inhibition of edema

(ED50 = 1 mg/kg).

Experimental Methodologies:[1]

Histamine-Induced Venule Dilation in Hamsters:
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Conscious hamsters were used to observe the microcirculation.

Histamine was administered to induce an increase in venule diameter.

INO-5042 was administered either intravenously or orally at the specified doses.

The change in venule diameter was measured to assess the inhibitory effect of INO-5042.

Neurogenic Inflammation in Rats:

Anesthetized rats were used.

The saphenous nerve was electrically stimulated to induce arteriolar dilatation and edema

formation.

INO-5042 was administered either intravenously or orally prior to electrical stimulation.

The resulting edema was quantified to determine the dose-dependent inhibitory effect of

INO-5042.

Signaling Pathway and Mechanism of Action
The preclinical data suggests that INO-5042's mechanism of action involves the

cyclooxygenase pathway and inhibition of substance P-induced effects.[1]
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Caption: Proposed inhibitory action of INO-5042 on inflammatory pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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